6-Desfluoro Rufinamide-d2, 15N1

• Molecular Formula: C₁₀H₇D₂FN₃¹⁵NO
• Molecular Weight: 223.21
• Synonyms: 1-[(2-Fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide-d2, 15N1; USP Rufinamide Related Compound A-d2, 15N1

Description

6-Desfluoro Rufinamide-d2,15N1 is a deuterium- and nitrogen-15-labeled analog of rufinamide, an antiepileptic drug. The compound is structurally modified by replacing two hydrogen atoms with deuterium (D2) and one nitrogen atom with the stable isotope ¹⁵N. The molecular formula is inferred as C₁₀H₆D₂F₂¹⁵N₁N₃O, with a molecular weight of 241.20 g/mol . This isotopic labeling enhances its utility as an internal standard in mass spectrometry (MS)-based quantification, minimizing interference from endogenous compounds and improving analytical precision .

Comparison with Similar Compounds

Rufinamide-d2 (Non-¹⁵N Labeled)

• Molecular Formula : C₁₀H₆D₂F₂N₄O
• Molecular Weight : 240.21 g/mol
• Key Differences :
  • Lacks the ¹⁵N label, reducing its specificity in isotope-dilution assays.
  • Primarily used as a stable isotope-labeled active pharmaceutical ingredient (API) for pharmacokinetic studies .
• Analytical Utility : Distinguishable via a mass difference of 0.9970 m/z (¹⁵N vs. unlabeled nitrogen) in high-resolution MS .

6-Desfluoro-6-Hydroxy Risperidone

• Molecular Formula : C₂₃H₂₈N₄O₃
• Molecular Weight : 408.5 g/mol
• Used in metabolic pathway studies rather than analytical standardization.
• Structural Similarity : Shares a desfluoro modification but lacks deuterium or ¹⁵N labels, limiting its role in MS .

Isodesmosine-¹³C₃,¹⁵N1

• Molecular Formula: Not explicitly provided (contains ¹³C₃ and ¹⁵N1 labels)
• Key Differences :
  • Dual-labeled with ¹³C and ¹⁵N for elastin crosslinker quantification.
  • Synthesized via praseodymium-promoted Chichibabin pyridinium synthesis, a method distinct from rufinamide derivatives .
• Analytical Utility : Enables precise quantification in vascular injury biomarkers, similar to 6-Desfluoro Rufinamide-d2,15N1’s role in epilepsy drug monitoring .

Role in Mass Spectrometry

6-Desfluoro Rufinamide-d2,15N1 is critical in liquid chromatography-tandem MS (LC-MS/MS) for:

• Isotope Dilution : Compensates for matrix effects and ionization variability .
• Exact Mass Differentiation :
  • ¹⁵N1 vs. unlabeled : 0.9970 m/z .
  • D2 labeling : Provides additional mass shifts for unambiguous identification.

Pharmacological Relevance

While rufinamide itself is a sodium channel modulator for epilepsy, the desfluoro variant may serve as:

• Metabolite Reference : To study metabolic pathways or degradation products.
• Impurity Standard : For quality control in API synthesis .

Data Tables

Table 1: Molecular Properties of 6-Desfluoro Rufinamide-d2,15N1 and Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Isotopic Labels	Primary Application
6-Desfluoro Rufinamide-d2,15N1	C₁₀H₆D₂F₂¹⁵N₁N₃O	241.20	¹⁵N1, D2	LC-MS/MS internal standard
Rufinamide-d2	C₁₀H₆D₂F₂N₄O	240.21	D2	Pharmacokinetic studies
Isodesmosine-¹³C₃,¹⁵N1	Undisclosed	Undisclosed	¹³C₃, ¹⁵N1	Biomarker quantification

Table 2: Exact Mass Differences for Isotopic Discrimination

Isotopic Pair	Mass Difference (m/z)
¹⁵N1 vs. unlabeled	0.9970
¹³C₈¹⁵N1 vs. unlabeled	9.0239
¹³C₈¹⁵N1 vs. ¹⁵N1	8.0268